Cas no 904454-11-1 ((2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine)

• Product Name: (2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• CAS No: 904454-11-1
• MF: C₂₃H₁₇F₂NO₄S
• MW: 441.447191953659
• CID: 5976048
• PubChem ID: 46255975
• Update Time: 2025-07-15

(2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• AKOS001829021
• 904454-11-1
• F3168-1264
• (Z)-2,5-difluoro-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline

• Inchi： 1S/C23H17F2NO4S/c1-14-6-9-17(10-7-14)31(27,28)21-12-15-4-3-5-20(29-2)22(15)30-23(21)26-19-13-16(24)8-11-18(19)25/h3-13H,1-2H3/b26-23-
• InChI Key： OPHSFHXXWBJOHU-RWEWTDSWSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1/C(=N/C2C=C(C=CC=2F)F)/OC2C(=CC=CC=2C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 441.08463552g/mol
• Monoisotopic Mass: 441.08463552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

Introduction to Compound with CAS No 904454-11-1 and Product Name: (2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

Compound with the CAS number 904454-11-1 and the product name (2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine represents a significant advancement in the field of chemical and biomedical research. This compound, belonging to the chromene class, has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical development. The chromene core, characterized by a benzopyran structure, is well-known for its versatility in medicinal chemistry, particularly in the synthesis of bioactive molecules.

The structural composition of this compound is highly intriguing. The presence of a 2,5-difluorophenyl group at the N position and an 8-methoxy substituent on the chromene ring suggests a potential for enhanced binding affinity and metabolic stability. Additionally, the incorporation of a 4-methylbenzenesulfonyl group at the 3-position introduces a sulfonamide moiety, which is frequently employed in drug design to improve solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a growing interest in chromene derivatives due to their demonstrated biological activities. Studies have shown that chromenes exhibit a wide range of pharmacological properties, including antioxidant, anti-inflammatory, and anticancer effects. The specific modifications present in this compound may enhance its biological activity by influencing its interactions with target proteins and enzymes. For instance, the electron-withdrawing nature of the 2,5-difluorophenyl group could enhance binding affinity by modulating electronic properties, while the hydrophilic sulfonamide group may improve solubility in aqueous environments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The formation of the chromene core necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The introduction of fluorine atoms at the 2 and 5 positions of the phenyl ring is particularly challenging but crucial for achieving optimal biological activity.

The pharmacological profile of this compound has been extensively studied in vitro. Preliminary results indicate that it exhibits promising activity against various disease-related targets. For example, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and survival. The sulfonamide moiety appears to play a critical role in mediating these effects by interacting with specific amino acid residues in target proteins. Additionally, the methoxy group may contribute to metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

In vivo studies have further validated the potential therapeutic applications of this compound. Animal models have demonstrated that it can effectively inhibit tumor growth while exhibiting minimal toxicity. These findings are particularly encouraging given the increasing demand for targeted therapies that minimize side effects. The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for treating neurological disorders.

The development of this compound aligns with current trends in drug discovery, where structure-activity relationship (SAR) studies are essential for optimizing lead compounds. By systematically modifying key structural features, researchers can fine-tune biological activity and pharmacokinetic properties. The use of computational modeling techniques has further accelerated this process by allowing virtual screening of thousands of potential analogs before experimental synthesis.

The future prospects for this compound are promising. Ongoing research aims to explore its potential as a single-agent therapy or in combination with other drugs to enhance efficacy. Clinical trials are currently underway to evaluate its safety and efficacy in human patients. If successful, this compound could represent a significant breakthrough in treating various diseases.

In conclusion, compound with CAS number 904454-11-1 and product name (2Z)-N-(2,5-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine is a structurally complex and biologically active molecule with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further development in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments.